Cas no 1020399-49-8 (CARM1-IN-1)

• Product Name: CARM1-IN-1
• CAS No: 1020399-49-8
• MF: C₂₆H₂₁Br₂NO₃
• MW: 555.257845640183
• CID: 2601389
• PubChem ID: 24827559
• Update Time: 2025-10-21

CARM1-IN-1 Chemical and Physical Properties

Names and Identifiers

• CARM1-IN-1
• PRMT4/CARM1 Inhibitor
• (3E,5E)-1-benzyl-3,5-bis[(3-bromo-4-hydroxyphenyl)methylidene]piperidin-4-one
• EX-A8256
• HY-12759
• C26H21Br2NO3
• CS-3970
• BDBM50347703
• (3E,5E)-1-BENZYL-3,5-BIS(3-BROMO-4-HYDROXYBENZYLIDENE)PIPERIDIN-4-ONE
• F85125
• DA-71943
• CHEMBL261261
• MS-30122
• CARM1-IN-7G
• VQB39949
• 1020399-49-8
• CARM1-IN-1?
• AKOS030260402

• Inchi： 1S/C26H21Br2NO3/c27-22-12-18(6-8-24(22)30)10-20-15-29(14-17-4-2-1-3-5-17)16-21(26(20)32)11-19-7-9-25(31)23(28)13-19/h1-13,30-31H,14-16H2/b20-10+,21-11+
• InChI Key： KNMFTTWVELIVCC-CLVAPQHMSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C1/C(/C(=C/C2C=CC(=C(C=2)Br)O)/CN(CC2C=CC=CC=2)C/1)=O)O

Computed Properties

• Exact Mass: 554.98677g/mol
• Monoisotopic Mass: 552.98882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 60.8Ų

CARM1-IN-1 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on CARM1-IN-1

Comprehensive Overview of CARM1-IN-1 (CAS No. 1020399-49-8): Mechanism, Applications, and Research Insights

CARM1-IN-1 (CAS No. 1020399-49-8) is a potent and selective small-molecule inhibitor targeting coactivator-associated arginine methyltransferase 1 (CARM1), an enzyme critical for epigenetic regulation. With the growing interest in epigenetic drug discovery and cancer therapeutics, this compound has garnered significant attention for its potential to modulate gene expression and disrupt oncogenic pathways. Researchers and pharmaceutical developers are increasingly exploring CARM1 inhibitors due to their role in tumor suppression and immune response modulation.

The molecular mechanism of CARM1-IN-1 involves competitive binding to the catalytic site of CARM1, inhibiting its methyltransferase activity. This action prevents the methylation of histone H3 arginine residues (e.g., R17 and R26), leading to altered chromatin structure and downstream gene silencing. Such epigenetic modulation is particularly relevant in breast cancer, prostate cancer, and leukemia, where CARM1 overexpression is linked to disease progression. Recent studies also highlight its potential in combination therapies with PARP inhibitors or immunotherapy agents.

From a drug development perspective, CARM1-IN-1 exhibits favorable pharmacokinetic properties, including oral bioavailability and blood-brain barrier penetration, making it a candidate for central nervous system (CNS) malignancies. Its IC50 values (nanomolar range) and selectivity over other methyltransferases like PRMT1 and PRMT5 further underscore its therapeutic promise. These attributes align with current trends in precision medicine, where targeted inhibitors are prioritized to minimize off-target effects.

In the context of user-searched queries, common questions include: "How does CARM1-IN-1 compare to other epigenetic inhibitors?" or "What are the latest clinical trials involving CARM1 inhibitors?" Addressing these, CARM1-IN-1 distinguishes itself through its high specificity and low cytotoxicity in preclinical models. While no Phase III trials are yet reported, early-phase studies (e.g., NCT04315066) evaluate its safety in solid tumors, reflecting the compound's translational potential.

Beyond oncology, CARM1-IN-1 is investigated for roles in metabolic disorders and neurodegenerative diseases, leveraging its ability to regulate metabolic gene networks and neuroinflammatory pathways. This versatility resonates with the multi-indication drug development paradigm, a hot topic in biopharma innovation. Researchers also utilize this compound as a tool molecule to dissect CARM1-dependent signaling in vitro and in vivo.

To optimize SEO visibility, this content integrates high-value keywords such as "CARM1 inhibitor structure-activity relationship", "epigenetic therapy for cancer", and "small-molecule methyltransferase inhibitors". These terms reflect trending searches in academic databases (PubMed, SciFinder) and patent landscapes, where CARM1-related intellectual property filings have surged since 2020.

In summary, CARM1-IN-1 (CAS No. 1020399-49-8) represents a frontier in epigenetic pharmacology, bridging mechanistic insights with therapeutic applications. Its development underscores the convergence of chemical biology, oncology, and translational research, offering a template for next-generation targeted therapies. As the field advances, this compound will likely remain pivotal in both basic science and clinical pipelines.